Cas no 18715-38-3 (3-Hexenedinitrile,(3E)-)

• Product Name: 3-Hexenedinitrile,(3E)-
• CAS No: 18715-38-3
• MF: C₆H₆N₂
• MW: 106.125240802765
• CID: 214604
• PubChem ID: 5324708
• Update Time: 2025-05-21

3-Hexenedinitrile,(3E)- Chemical and Physical Properties

Names and Identifiers

• 3-Hexenedinitrile,(3E)-
• (E)-hex-3-enedinitrile
• 1,4-dicyano-trans-2-butene
• trans-3-Hexenedinitrile
• Einecs 242-519-7
• (E)-3-Hexenedinitrile
• 1,4-Dicyano-2-butene
• UNII-W0IHU4R7XO
• BSVZXPLUMFUWHW-OWOJBTEDSA-N
• AKOS015913693
• 4-02-00-02238 (Beilstein Handbook Reference)
• H0357
• LS-13121
• BRN 1720228
• CS-0374361
• 18715-38-3
• D78348
• DTXSID201314365
• (3E)-hex-3-enedinitrile
• NS00082972
• (3E)-3-Hexenedinitrile #
• 3-Hexenedinitrile, (3E)-
• trans-1,4-Dicyano-2-butene
• .beta.-Hydromucononitrile
• UNII-FMI3J48MFI
• 1,4-Dicyano butene-2
• 3-HEXENEDINITRILE
• J-002681
• TRANS-.BETA.-HYDROMUCONONITRILE
• EN300-1705948
• EINECS 214-287-7
• (3E)-3-Hexenedinitrile
• SCHEMBL818468
• 1,4-Dicyano-2-butene,trans
• beta-Hydromucononitrile
• W0IHU4R7XO
• 1119-85-3
• InChI=1/C6H6N2/c7-5-3-1-2-4-6-8/h1-2H,3-4H2/b2-1
• NSC 11685
• Q27278075
• MFCD00001964
• Dihydromucononitrile
• BAA11985
• 3-Hexenedinitrile, (E)-
• HSDB 5790
• trans-3-Hexenedinitrile, 97%
• SCHEMBL819793
• FMI3J48MFI
• AS-57327

• MDL： MFCD00001964
• Inchi： 1S/C6H6N2/c7-5-3-1-2-4-6-8/h1-2H,3-4H2/b2-1+
• InChI Key： BSVZXPLUMFUWHW-OWOJBTEDSA-N
• SMILES： N#CC/C=C/CC#N

Computed Properties

• Exact Mass: 106.053098
• Monoisotopic Mass: 106.053098
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6
• XLogP3: 0.2

Experimental Properties

• Density: 0.983
• Boiling Point: 289.6°Cat760mmHg
• Flash Point: 146.2°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles

Additional information on 3-Hexenedinitrile,(3E)-

Research Brief on 3-Hexenedinitrile,(3E)- (CAS: 18715-38-3): Recent Advances and Applications in Chemical Biology and Pharmaceutical Sciences

3-Hexenedinitrile,(3E)- (CAS: 18715-38-3) is a chemical compound of significant interest in the fields of chemical biology and pharmaceutical research. This unsaturated dinitrile has recently garnered attention due to its versatile applications in organic synthesis, medicinal chemistry, and material science. Recent studies have explored its potential as a building block for bioactive molecules, highlighting its role in the development of novel therapeutics and functional materials.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 3-Hexenedinitrile,(3E)- as a precursor for the synthesis of heterocyclic compounds with potential anticancer activity. The researchers utilized a palladium-catalyzed cyclization reaction to generate pyridine derivatives, which exhibited promising inhibitory effects against various cancer cell lines. The study emphasized the compound's utility in creating structurally diverse pharmacophores, underscoring its value in drug discovery.

In the realm of material science, a recent publication in Advanced Materials demonstrated the application of 3-Hexenedinitrile,(3E)- in the development of conductive polymers. The compound's conjugated double bond and nitrile groups were leveraged to create polymers with enhanced electronic properties, suitable for use in flexible electronics and biosensors. This research opens new avenues for the integration of 3-Hexenedinitrile,(3E)- into next-generation materials.

Another significant advancement was reported in a 2024 study in Chemical Communications, where 3-Hexenedinitrile,(3E)- was employed as a key intermediate in the synthesis of biodegradable polymers. The study highlighted the compound's potential to contribute to sustainable chemistry by enabling the production of environmentally friendly materials with applications in drug delivery and tissue engineering.

From a mechanistic perspective, recent computational studies have provided insights into the reactivity and stability of 3-Hexenedinitrile,(3E)-. Density functional theory (DFT) calculations revealed the electronic structure and conformational preferences of the molecule, aiding in the rational design of derivatives with tailored properties. These findings are crucial for optimizing the compound's performance in various applications.

In conclusion, 3-Hexenedinitrile,(3E)- (CAS: 18715-38-3) continues to be a molecule of great interest in chemical biology and pharmaceutical research. Its multifaceted applications in drug discovery, material science, and sustainable chemistry underscore its importance as a versatile building block. Future research is expected to further explore its potential, particularly in the development of novel therapeutics and advanced materials.